Cas no 1489817-88-0 (1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol)

• Product Name: 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol
• CAS No: 1489817-88-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5047561
• Update Time: 2025-05-20

1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({[(oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol
• 1-[(oxolan-2-ylmethylamino)methyl]cyclopentan-1-ol
• 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol

• Inchi： 1S/C11H21NO2/c13-11(5-1-2-6-11)9-12-8-10-4-3-7-14-10/h10,12-13H,1-9H2
• InChI Key： PERDCFUOPUVPRH-UHFFFAOYSA-N
• SMILES： OC1(CNCC2CCCO2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5

Additional information on 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol

Introduction to 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol (CAS No. 1489817-88-0)

1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol, with the CAS number 1489817-88-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring and an amino-substituted oxolane moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The chemical structure of 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol is particularly intriguing due to its potential for modulating various biological processes. The cyclopentane ring provides a rigid scaffold, while the amino-substituted oxolane moiety introduces flexibility and specific binding interactions. This combination of rigidity and flexibility is crucial for the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent studies have explored the pharmacological properties of 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. The ability of 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol to interact with GPCRs could have significant implications for the development of new therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its potential as a GPCR modulator, 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have the potential to improve patient outcomes. Preclinical studies have shown that 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation in vitro and in animal models.

The synthesis of 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol involves several steps, including the formation of the cyclopentane ring and the introduction of the amino-substituted oxolane moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development. One such method involves the use of transition-metal-catalyzed cross-coupling reactions, which allow for precise control over the stereochemistry and regiochemistry of the final product.

The pharmacokinetic properties of 1-({[(Oxolan-2-yl)methyl]amino}methyl)cyclopentan-1-ol are also an important area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in vivo is crucial for optimizing its therapeutic potential. Preclinical studies have shown that 1-({[(Oxolan-2-y l)methyl]amino}methyl)cyclopentan - 1 - ol strong > exhibits favorable ADME properties, with good oral bioavailability and a reasonable half-life in plasma. These characteristics make it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1 - ( { [ ( Oxolan - 2 - yl ) methyl ] amino } methyl ) cyclopentan - 1 - ol strong > in various therapeutic indications. Early-phase trials have demonstrated that this compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that < strong > 1 - ( { [ ( Oxolan - 2 - yl ) methyl ] amino } methyl ) cyclopentan - 1 - ol< / strong > has the potential to become a valuable addition to the therapeutic arsenal for treating a range of diseases.

In conclusion, < strong > 1 - ( { [ ( Oxolan - 2 - yl ) methyl ] amino } methyl ) cyclopentan - 1 - ol< / strong > (CAS No. 1489817 - 88 - 0) is a promising compound with diverse pharmacological properties. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing our understanding and treatment of various diseases.